2-Methyl-1,5-heptadiene
Overview
Description
“2-Methyl-1,5-heptadiene” is a chemical compound with the formula C8H14. It has a molecular weight of 110.1968 . The IUPAC Standard InChI is InChI=1S/C8H14/c1-4-5-6-7-8(2)3/h4-5H,2,6-7H2,1,3H3/b5-4+ .
Synthesis Analysis
The synthesis of “2-Methyl-1,5-heptadiene” and similar compounds has been described in the literature . The general synthetic method for preparing these trienes involves the addition of Grignard reagents to appropriate aldehydes and ketones, giving a diene-alcohol which is then dehydrated .
Molecular Structure Analysis
The molecular structure of “2-Methyl-1,5-heptadiene” can be represented as (E)-CH3CH=CH(CH2)2C(CH3)=CH2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
“2-Methyl-1,5-heptadiene” can undergo various chemical reactions. For instance, it can be oxidized by strong oxidizing agents like KMnO4 . The products that are obtained can vary depending on the conditions, but because KMnO4 is such a strong oxidizing agent, the final products are often carboxylic acids .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Methyl-1,5-heptadiene” include a molecular weight of 110.1968 . More detailed properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and others can be found in the referenced sources .
Scientific Research Applications
Chemical Structure and Properties
“2-Methyl-1,5-heptadiene” is a chemical compound with the formula C8H14 . It has a molecular weight of 110.1968 . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .
Sustainable Aviation Fuels
One of the significant applications of “2-Methyl-1,5-heptadiene” is in the production of sustainable aviation fuels . In a process known as “Metafining”, trans-Nerolidol was converted into a stoichiometric mixture of 2-methyl-cyclopentene-1-ol and 2,6-dimethyl-1,5-heptadiene via ring-closing metathesis with a 2nd generation Grubbs-Hoveyda catalyst . This process resulted in the production of high-performance sustainable aviation fuels .
Fuel Properties
The fuel properties of “2-Methyl-1,5-heptadiene” are remarkable. A stoichiometric mixture of tetrahydrodimethyldicyclopentadiene isomers (THDMDCPD) and 2,6-dimethylheptane (DMH), designated as F1, exhibited outstanding fuel properties including density, gravimetric heat of combustion, and viscosity measurements that met the requirements for Jet-A .
Thermodynamic Property Data
“2-Methyl-1,5-heptadiene” is also used in the generation of critically evaluated thermodynamic property data for pure compounds . These data are generated through dynamic data analysis, as implemented in the NIST ThermoData Engine software package .
Supplier Lists and Safety Information
Information about the suppliers, safety/hazards/toxicity information, and more about “2-Methyl-1,5-heptadiene” can be found in various databases .
Ionic Liquids Database
“2-Methyl-1,5-heptadiene” is also used in the Ionic Liquids Database . This database provides valuable information about the properties of ionic liquids, which are salts in a liquid state .
Safety And Hazards
properties
IUPAC Name |
(5E)-2-methylhepta-1,5-diene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14/c1-4-5-6-7-8(2)3/h4-5H,2,6-7H2,1,3H3/b5-4+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXKRFDPUBWVICN-SNAWJCMRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CCCC(=C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/CCC(=C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,5-heptadiene | |
CAS RN |
41044-63-7, 6766-54-7 |
Source
|
| Record name | trans-2-Methyl-1,5-heptadiene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041044637 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methyl-1,5-heptadiene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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